2-(Bromomethyl)-4-methoxyquinoline

• Molecular Formula: C11H10BrNO
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 2-(bromomethyl)-4-methoxyquinoline
• InChI: InChI=1S/C11H10BrNO/c1-14-11-6-8(7-12)13-10-5-3-2-4-9(10)11/h2-6H,7H2,1H3
• InChI Key: IJEZDYGECQETAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC2=CC=CC=C21)CBr

Description

2-(Bromomethyl)-4-methoxyquinoline is a brominated quinoline derivative featuring a bromomethyl (–CH₂Br) substituent at position 2 and a methoxy (–OCH₃) group at position 3. This compound is of interest in organic synthesis due to the reactivity of the bromomethyl group, which facilitates alkylation or nucleophilic substitution reactions. Its methoxy group enhances solubility in polar solvents and may influence electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Bromomethyl)-4-methoxyquinoline typically involves the bromination of 4-methoxyquinoline. One common method includes the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator such as benzoyl peroxide. The reaction is carried out in an inert solvent like carbon tetrachloride at elevated temperatures to facilitate the formation of the bromomethyl group .

Industrial Production Methods

Industrial production methods for 2-(Bromomethyl)-4-methoxyquinoline may involve similar bromination reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity compounds suitable for further applications .

Chemical Reactions Analysis

Types of Reactions

2-(Bromomethyl)-4-methoxyquinoline undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of substituted quinoline derivatives.

Oxidation: The methoxy group can be oxidized to form quinoline-4-carboxylic acid derivatives.

Reduction: The quinoline ring can be reduced under specific conditions to yield tetrahydroquinoline derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or sodium methoxide in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Major Products Formed

Nucleophilic Substitution: Substituted quinoline derivatives with various functional groups.

Oxidation: Quinoline-4-carboxylic acid derivatives.

Reduction: Tetrahydroquinoline derivatives.

Scientific Research Applications

2-(Bromomethyl)-4-methoxyquinoline has several scientific research applications, including:

Medicinal Chemistry: It serves as a building block for the synthesis of potential therapeutic agents, including anticancer, antimicrobial, and anti-inflammatory compounds.

Material Science: It is used in the development of organic semiconductors and light-emitting materials for optoelectronic devices.

Biological Studies: It acts as a probe for studying enzyme mechanisms and protein-ligand interactions.

Industrial Applications: It is utilized in the synthesis of dyes, pigments, and agrochemicals

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-4-methoxyquinoline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes, receptors, or DNA. The bromomethyl group can form covalent bonds with nucleophilic sites in biological molecules, leading to inhibition or modulation of their activity. The methoxy group can enhance the compound’s lipophilicity, facilitating its cellular uptake and distribution .

Comparison with Similar Compounds

Structural and Physical Properties

The table below summarizes key structural and physical properties of 2-(Bromomethyl)-4-methoxyquinoline and its analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties
2-(Bromomethyl)-4-methoxyquinoline	–CH₂Br (2), –OCH₃ (4)	C₁₁H₁₀BrNO	264.11*	High reactivity (Br as leaving group), moderate polarity due to –OCH₃ .
4-Bromo-2-methylquinoline	–Br (4), –CH₃ (2)	C₁₀H₈BrN	222.08	Lower polarity (no –OCH₃), stable crystalline solid .
4-Bromo-8-chloro-5-methoxy-2-methylquinoline	–Br (4), –Cl (8), –OCH₃ (5), –CH₃ (2)	C₁₁H₉BrClNO	302.56	Enhanced lipophilicity (Cl and –CH₃), potential antimicrobial activity .
5-Bromo-8-methoxy-2-methylquinoline	–Br (5), –OCH₃ (8), –CH₃ (2)	C₁₁H₁₀BrNO	264.11	Electron-withdrawing Br may reduce solubility; used in medicinal chemistry .
Methyl 2-(4-bromophenyl)-6-methyl-4-quinolinecarboxylate	–COOCH₃ (4), –C₆H₄Br (2), –CH₃ (6)	C₁₈H₁₄BrNO₂	356.21	Ester group enables further functionalization; bulky substituents limit reactivity .

*Calculated based on analogous compounds.